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Compound of Interest

Compound Name: 2-Mesatp

Cat. No.: B1194090

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the safe disposal of 2-MeSATP (2-
Methylthioadenosine-5'-triphosphate), a commonly used purinergic receptor agonist.

Immediate Safety and Disposal Plan

While 2-Methylthioadenosine triphosphate and its close analog, 2-Methylthioadenosine
diphosphate, are not classified as hazardous under the Globally Harmonized System (GHS), it
is crucial to adhere to standard laboratory safety protocols.[1][2] Always consult your
institution's Environmental Health and Safety (EHS) department for specific guidelines, as
regulations for chemical waste disposal can vary.[1]

Key Safety Precautions:

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling 2-MeSATP and any contaminated materials.[1]

» Avoid the formation of dust if handling a solid form of the compound.[1]
e Ensure adequate ventilation in the work area.[1]

 In case of a spill, carefully sweep up the solid material and place it in a designated, sealed
container for chemical waste disposal.[1]
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Disposal Procedures for 2-MeSATP

The appropriate disposal method for 2-MeSATP depends on the quantity.

Small Quantities: For very small amounts, disposal with regular household waste may be
permissible, but this should be confirmed with your local regulations and institutional policies.[1]

Large Quantities and Contaminated Materials: Larger quantities of 2-MeSATP, as well as any
materials that have come into contact with it (e.g., pipette tips, gloves, and containers), must be
treated as chemical waste.[1]

Step-by-Step Disposal Protocol:

o Containerization: Place the 2-MeSATP waste and any contaminated disposables into a
suitable, leak-proof container with a secure lid.[3] The container must be compatible with the

chemical.[4]

o Labeling: Clearly label the container with the words "Hazardous Waste" and list all chemical
constituents, spelling out the full chemical names.[3][4]

o Storage: Store the waste container in a designated satellite accumulation area (SAA) within
the laboratory.[5] Ensure that incompatible waste types are segregated.[3][5]

o Disposal Request: Contact your institution's EHS department to arrange for a hazardous

waste pickup.[5]

Quantitative Data for 2-MeSATP

The following table summarizes key quantitative data for 2-MeSATP, which is essential for
experimental design and safety assessment.
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Parameter Value

Synonyms 2-methylthio ATP, 2-MeSATP
Molecular Formula C11H18Ns5013P3S

CAS Number 100020-57-3

Purity >95%

Solubility in Water Soluble

Solubility in PBS (pH 7.2) 10 mg/ml

Source: Cayman Chemical[6]
Experimental Protocols and Signaling Pathways
Platelet Aggregation Assay Workflow:

The following diagram illustrates a standard workflow for a platelet aggregation assay, a
common application of 2-MeSATP.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.caymanchem.com/product/21418/2-methylthioadenosine-triphosphate-sodium-salt
https://www.benchchem.com/product/b1194090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Blood Collection & Preparation
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Platelet Aggregation Assay Workflow

P2Y Receptor Signaling Pathway:

2-MeSATP acts as an agonist at P2Y purinergic receptors. The diagram below outlines the

general signaling cascade initiated by its binding.
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2-MeSATP P2Y Receptor Signaling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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